Ricinoleyl alcohol
Overview
Description
Ricinoleyl alcohol is a chemical compound with the molecular formula C18H36O2 . It has an average mass of 284.477 Da and a monoisotopic mass of 284.271515 Da . It is also known by the synonyms 12-Hydroxy-cis-9-octadecenol .
Molecular Structure Analysis
Ricinoleyl alcohol has a double-bond stereo with one of the defined stereocentres . The molecule contains a total of 55 bonds, including 19 non-H bonds, 1 multiple bond, 15 rotatable bonds, 1 double bond, 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol .Physical And Chemical Properties Analysis
Ricinoleyl alcohol has a storage temperature of -20°C . The physical properties of alcohols in general depend on the number of carbon atoms. They have higher boiling points compared to alkanes with the same number of carbon atoms due to the presence of hydrogen bonding .Scientific Research Applications
Effects on Smooth Muscle Contractility
Ricinoleyl alcohol has been observed to affect smooth muscle contractility. Stewart, Gaginella, and Bass (1975) found that ricinoleyl alcohol causes a dose-dependent depression of stimulated guinea-pig ileum smooth muscle, similar to the effects of ricinoleic acid, the active ingredient in castor oil. This research suggests that ricinoleyl alcohol may have potential applications in modulating smooth muscle responses in various medical contexts (Stewart, Gaginella, & Bass, 1975).
Polyurethane Production
Ricinoleyl alcohol is a key component in the production of polyurethanes. Trân, Vialle, and Pham (1997) conducted a study on castor oil, which contains ricinoleyl groups, and found that it plays a critical role in the polycondensation process with diisocyanates for creating polyurethanes. This highlights the importance of ricinoleyl alcohol in the development and production of polyurethane materials (Trân, Vialle, & Pham, 1997).
Impact on Water and Electrolyte Absorption
In another study by Gaginella, Stewart, Olsen, and Bass (1975), ricinoleyl alcohol was found to influence water and electrolyte absorption. This research implies that ricinoleyl alcohol could have applications in treating conditions related to water and electrolyte imbalances, especially in the gastrointestinal system (Gaginella, Stewart, Olsen, & Bass, 1975).
Solvent for Ethanol Extraction
Offeman, Stephenson, Robertson, and Orts (2006) discovered that ricinoleyl alcohol shows higher ethanol distribution coefficients compared to other alcohols, making it an effective solvent for ethanol extraction from aqueous solutions. This indicates its potential use in industrial processes involving ethanol recovery or separation (Offeman, Stephenson, Robertson, & Orts, 2006).
Surfactant Properties
Pantulu and Achaya (1971) studied the surfactant properties of ricinoleyl alcohol. They found that its unsaturation contributes to its surfactant characteristics, suggesting its utility in applications requiring surfactants, such as in detergents and industrial cleaning agents (Pantulu & Achaya, 1971).
Future Directions
properties
IUPAC Name |
(Z,12R)-octadec-9-ene-1,12-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H36O2/c1-2-3-4-12-15-18(20)16-13-10-8-6-5-7-9-11-14-17-19/h10,13,18-20H,2-9,11-12,14-17H2,1H3/b13-10-/t18-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKBBOWMEYUBDGN-ADYSOMBNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CC=CCCCCCCCCO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC[C@H](C/C=C\CCCCCCCCO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H36O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401315826 |
Source
|
| Record name | Ricinoleyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401315826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ricinoleyl alcohol | |
CAS RN |
540-11-4 |
Source
|
| Record name | Ricinoleyl alcohol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=540-11-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ricinoleyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000540114 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ricinoleyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401315826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Octadec-9-ene-1,12-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.944 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | RICINOLEYL ALCOHOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P62TC9X8T9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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